Cas no 104080-40-2 (2-[4-(2-phenylethenyl)phenyl]-5-(trichloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-[4-(2-phenylethenyl)phenyl]-5-(trichloromethyl)-1,3,4-oxadiazole
• CAS No: 104080-40-2
• MF: C₁₇H₁₁Cl₃N₂O
• MW: 365.641041040421
• CID: 1141023
• PubChem ID: 54389073
• Update Time: 2025-04-20

2-[4-(2-phenylethenyl)phenyl]-5-(trichloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-phenylethenyl)phenyl]-5-(trichloromethyl)-1,3,4-oxadiazole
• DTXSID20711025
• 104080-40-2

• Inchi： 1S/C17H11Cl3N2O/c18-17(19,20)16-22-21-15(23-16)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H
• InChI Key： VFIOULNONUXFER-UHFFFAOYSA-N
• SMILES： ClC(C1=NN=C(C2C=CC(C=CC3C=CC=CC=3)=CC=2)O1)(Cl)Cl

Computed Properties

• Exact Mass: 363.99393
• Monoisotopic Mass: 363.993696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92